N'-(1,3-benzodioxol-5-ylmethylene)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(1,3-benzodioxol-5-ylmethylene)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetohydrazide is a useful research compound. Its molecular formula is C16H16N4O3S and its molecular weight is 344.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 344.09431156 g/mol and the complexity rating of the compound is 455. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Functionalization
The synthesis of complex pyrimidine derivatives, such as N'-(1,3-benzodioxol-5-ylmethylene)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetohydrazide, involves various chemical reactions that allow for the creation of novel compounds with potential biological activities. For example, the cyclization of certain pyrimidinyl acetohydrazides in the presence of different reagents can lead to the formation of substituted pyrimidotriazines, which have been explored for their potential biological activities (V. Jakubkienė et al., 2012).
Molecular Docking and Biological Screening
The compound and its derivatives have been subject to molecular docking studies to explore their binding affinities towards various proteins. Such studies are crucial in drug development, providing insights into the potential therapeutic applications of these compounds. Molecular docking and in vitro screening of novel pyrimidine derivatives have shown that these compounds exhibit moderate to good binding energies, indicating potential as therapeutic agents (E. M. Flefel et al., 2018).
Anticancer and Anti-inflammatory Agents
Novel pyrimidine derivatives synthesized from related compounds have shown promising anti-inflammatory and analgesic properties. These compounds have been evaluated as cyclooxygenase inhibitors and displayed significant activity, highlighting their potential in developing new anti-inflammatory and analgesic drugs (A. Abu‐Hashem et al., 2020).
Antimicrobial Activity
Pyrimidine-hydrazone derivatives, similar in structure to this compound, have been synthesized and tested for their antimicrobial activity. These studies demonstrate the potential of such compounds in addressing drug-resistant microbial infections, offering a pathway to new antimicrobial agents (Z. Kaplancıklı et al., 2013).
Detection of Heavy Metals
Derivatives of this compound have been utilized in the development of sensors for the detection of heavy metals, such as lead, in environmental samples. These applications are critical for environmental monitoring and public health (M. M. Rahman et al., 2020).
Properties
IUPAC Name |
N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3S/c1-10-5-11(2)19-16(18-10)24-8-15(21)20-17-7-12-3-4-13-14(6-12)23-9-22-13/h3-7H,8-9H2,1-2H3,(H,20,21)/b17-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLMNEMFFRXAHAI-REZTVBANSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC(=O)NN=CC2=CC3=C(C=C2)OCO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC(=N1)SCC(=O)N/N=C/C2=CC3=C(C=C2)OCO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.